Cas no 2034441-38-6 (N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-methoxy-2-methyl-2H-indazole-6-carboxamide)

• Product Name: N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-methoxy-2-methyl-2H-indazole-6-carboxamide
• CAS No: 2034441-38-6
• MF: C₂₀H₁₈N₄O₃
• MW: 362.381924152374
• CID: 5351796
• Update Time: 2025-06-15

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-methoxy-2-methyl-2H-indazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(furan-2-yl)pyridin-3-yl)methyl)-3-methoxy-2-methyl-2H-indazole-6-carboxamide
• N-[[2-(furan-2-yl)pyridin-3-yl]methyl]-3-methoxy-2-methylindazole-6-carboxamide
• N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-methoxy-2-methyl-2H-indazole-6-carboxamide

• Inchi： 1S/C20H18N4O3/c1-24-20(26-2)15-8-7-13(11-16(15)23-24)19(25)22-12-14-5-3-9-21-18(14)17-6-4-10-27-17/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key： CZLJLRDNTVJGEG-UHFFFAOYSA-N
• SMILES： O(C)C1=C2C=CC(C(NCC3=CC=CN=C3C3=CC=CO3)=O)=CC2=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 520
• XLogP3: 2.3
• Topological Polar Surface Area: 82.2

Additional information on N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-methoxy-2-methyl-2H-indazole-6-carboxamide

Comprehensive Overview of N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-methoxy-2-methyl-2H-indazole-6-carboxamide (CAS No. 2034441-38-6)

The compound N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-methoxy-2-methyl-2H-indazole-6-carboxamide (CAS No. 2034441-38-6) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a furan ring, a pyridine moiety, and an indazole core, this compound is a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, making it a subject of ongoing studies in oncology and inflammation.

One of the key reasons for the growing interest in N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-methoxy-2-methyl-2H-indazole-6-carboxamide is its structural resemblance to known bioactive molecules. The presence of a furan-2-yl group attached to a pyridin-3-yl scaffold enhances its binding affinity to certain protein targets, while the 3-methoxy-2-methyl-2H-indazole-6-carboxamide moiety contributes to its metabolic stability. This combination of features makes it a valuable tool for probing enzyme interactions and designing novel therapeutics.

In recent years, the scientific community has been actively exploring the role of heterocyclic compounds in drug development, and CAS No. 2034441-38-6 fits perfectly into this trend. Its potential applications extend to areas such as kinase inhibition, GPCR modulation, and epigenetic regulation, which are hot topics in current research. For instance, the compound's ability to interact with kinases could pave the way for new treatments for diseases like cancer and autoimmune disorders, aligning with the increasing demand for targeted therapies.

Another aspect that makes N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-methoxy-2-methyl-2H-indazole-6-carboxamide noteworthy is its synthetic accessibility. The compound can be synthesized using well-established protocols, making it accessible for both academic and industrial research. Its carboxamide group, in particular, offers versatility for further derivatization, enabling the creation of analogs with tailored properties. This flexibility is crucial for optimizing pharmacokinetic profiles and improving drug-like characteristics.

From a commercial perspective, CAS No. 2034441-38-6 is gaining traction as a reference standard and a building block for more complex molecules. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing this compound for high-throughput screening and lead optimization campaigns. Its relevance is further underscored by the rising number of patents and publications citing its use, reflecting its growing importance in the drug discovery pipeline.

Environmental and safety considerations are also critical when discussing N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-methoxy-2-methyl-2H-indazole-6-carboxamide. While the compound is not classified as hazardous under current regulations, proper handling and disposal protocols must be followed to ensure safe laboratory practices. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to institutional guidelines when working with this substance.

Looking ahead, the future of CAS No. 2034441-38-6 appears bright, with ongoing investigations into its mechanistic details and therapeutic potential. As the demand for innovative small-molecule drugs continues to rise, compounds like this will play a pivotal role in addressing unmet medical needs. Whether as a standalone agent or a precursor for further development, N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-3-methoxy-2-methyl-2H-indazole-6-carboxamide is poised to make a lasting impact in the life sciences.